Cas no 62926-88-9 (Acetamide, N-(4-cyanophenyl)-2,2,2-trifluoro-)

Acetamide, N-(4-cyanophenyl)-2,2,2-trifluoro- structure
62926-88-9 structure
Product Name:Acetamide, N-(4-cyanophenyl)-2,2,2-trifluoro-
CAS No:62926-88-9
MF:C9H5F3N2O
MW:214.144012212753
CID:428703
PubChem ID:690600
Update Time:2025-04-19

Acetamide, N-(4-cyanophenyl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(4-cyanophenyl)-2,2,2-trifluoro-
    • N-(4-cyanophenyl)-2,2,2-trifluoroacetamide
    • 4-Trifluoroacetamidobenzonitrile
    • HMS1787P05
    • N-trifluoroacetyl-4-aminobenzonitrile
    • p-(trifluoroacetamido)benzonitrile
    • p-Trifluoroacetylaminobenzonitril
    • AKOS000485945
    • Z56968163
    • DTXSID70351091
    • SCHEMBL5785443
    • N-(4-cyanophenyl)-alpha, alpha, alpha-trifluoroacetoamide
    • AG-205/10276055
    • 62926-88-9
    • Inchi: 1S/C9H5F3N2O/c10-9(11,12)8(15)14-7-3-1-6(5-13)2-4-7/h1-4H,(H,14,15)
    • InChI Key: VPJKIULOCQCMPV-UHFFFAOYSA-N
    • SMILES: FC(C(NC1C=CC(C#N)=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 214.03500
  • Monoisotopic Mass: 214.03539727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • PSA: 52.89000
  • LogP: 2.13208

Acetamide, N-(4-cyanophenyl)-2,2,2-trifluoro- Production Method

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